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Compound of Interest

Compound Name: Fosfestrol

Cat. No.: B1227026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fosfestrol, a synthetic estrogen derivative, is a prodrug of diethylstilbestrol (DES).[1] It is
utilized in research for its cytotoxic effects on cancer cells, particularly in the context of prostate
cancer.[2][3] The active metabolites of Fosfestrol have been shown to induce apoptosis and
cell cycle arrest in hormone-refractory prostate cancer cells.[4] Proper preparation of a stable,
concentrated stock solution is critical for accurate and reproducible results in in vitro cell culture
experiments. This document provides a detailed protocol for the preparation, storage, and use
of Fosfestrol stock solutions.

Quantitative Data Summary

The following table summarizes key quantitative information for the preparation and application
of Fosfestrol solutions in cell culture.
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Parameter

Value

Source | Notes

Compound Name

Fosfestrol tetrasodium salt

[5]16]

Molecular Weight

516.24 g/mol

[5]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[5]

Solubility in Water

100 g/L at 25°C

[2]

Recommended Stock

Concentration

10 mM - 50 mM

Standard laboratory practice

Storage of Solid Compound

Dry, dark at 0 - 4°C (short
term) or -20°C (long term)

[5]

Storage of Stock Solution

0 - 4°C (short term, days to
weeks) or -20°C (long term,

months)

[5]

Example Working

Concentrations

3.125 - 100 pg/mL

As used in LNCaP cell

cytotoxicity assays.

Final DMSO Concentration in
Media

Should not exceed 0.5%,
ideally < 0.1%

General cell culture best

practice.

Experimental Protocols

Materials

o Fosfestrol tetrasodium salt (powder)

Vortex mixer

Pipettors and sterile filter tips

Sterile, amber or foil-wrapped microcentrifuge tubes

Anhydrous or molecular sieve-dried Dimethyl sulfoxide (DMSO)

Sterile, complete cell culture medium appropriate for your cell line
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 50 mM Fosfestrol Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

e Pre-warm DMSO: If the DMSO is frozen, bring it to room temperature. Ensure it is anhydrous
to prevent precipitation of the compound.

o Calculate the required mass:

o To prepare 1 mL of a 50 mM stock solution, the required mass of Fosfestrol tetrasodium
salt (MW: 516.24 g/mol ) is calculated as follows:

= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 50 mmol/L x 0.001 L x 516.24 g/mol = 25.812 mg

o Weighing: Carefully weigh out 25.81 mg of Fosfestrol tetrasodium salt powder and place it
in a sterile microcentrifuge tube.

e Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Fosfestrol powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
Visually inspect the solution to ensure no visible particles remain.

» Aliquoting and Storage: Aliquot the 50 mM stock solution into smaller, single-use volumes
(e.g., 20-50 pL) in sterile, amber microcentrifuge tubes to prevent repeated freeze-thaw
cycles and protect from light. Store the aliquots at -20°C for long-term storage.[5]

Protocol 2: Preparation of Working Solutions for Cell
Treatment

This protocol details the dilution of the primary stock solution to final working concentrations in
cell culture medium.
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Thaw Stock Solution: Thaw one aliquot of the 50 mM Fosfestrol stock solution at room
temperature.

Intermediate Dilution (Recommended): To minimize pipetting errors and the risk of
precipitation, prepare an intermediate dilution of the stock solution in a complete cell culture
medium.

o Example: To prepare a 1 mM intermediate solution, add 10 pL of the 50 mM stock to 490
uL of pre-warmed (37°C) complete cell culture medium. Mix gently by pipetting.

Final Working Solution Preparation: Prepare the final working solutions by diluting the stock
or intermediate solution into pre-warmed complete cell culture medium.

o Example: To prepare a 50 uM working solution from a 1 mM intermediate stock, perform a
1:20 dilution. Add 50 pL of the 1 mM intermediate solution to 950 uL of complete cell
culture medium.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final
concentration of DMSO as the highest concentration of Fosfestrol used in your experiment
to account for any solvent-induced effects.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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